N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide

• IUPAC Name: N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)oxamide
• InChI: InChI=1S/C14H20N2O5/c1-4-21-11-7-5-10(6-8-11)16-14(18)13(17)15-9-12(19-2)20-3/h5-8,12H,4,9H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key: MCLYGQHVCHUZRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=O)NCC(OC)OC
• Molecular Formula: C14H20N2O5
• Molecular Weight: 296.32 g/mol

Description

N-(2,2-Dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide (DENPE) is a synthetic organic compound that has been studied in recent years for its potential applications in scientific research. DENPE is a small molecule that is typically used as a building block for larger molecules. It is a versatile compound that can be used in a variety of ways, including as a reagent, a catalyst, and a ligand. DENPE has been found to have a variety of biochemical and physiological effects, and its potential applications in scientific research are numerous.

Scientific Research Applications

N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide has been studied for its potential applications in scientific research. It has been used as a reagent in the synthesis of various compounds, including pharmaceuticals and other small molecules. N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide has also been used as a catalyst in the synthesis of various compounds. Additionally, N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide has been used as a ligand in the synthesis of metal complexes.

Mechanism of Action

N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide has been found to have a variety of biochemical and physiological effects. It has been found to have antioxidant activity, which is thought to be due to its ability to scavenge reactive oxygen species. N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide has also been found to have anti-inflammatory effects, which are thought to be due to its ability to inhibit the production of pro-inflammatory cytokines. Additionally, N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide has been found to have anti-tumor effects, which are thought to be due to its ability to inhibit the growth of tumor cells.
Biochemical and Physiological Effects
N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide has been found to have a variety of biochemical and physiological effects. It has been found to have antioxidant activity, which is thought to be due to its ability to scavenge reactive oxygen species. N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide has also been found to have anti-inflammatory effects, which are thought to be due to its ability to inhibit the production of pro-inflammatory cytokines. Additionally, N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide has been found to have anti-tumor effects, which are thought to be due to its ability to inhibit the growth of tumor cells.

Advantages and Limitations for Lab Experiments

N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide has a number of advantages for use in laboratory experiments. It is a small molecule that is easy to synthesize and is readily available. Additionally, N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide is relatively inexpensive and is not toxic. However, N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide has some limitations for use in laboratory experiments. It is not soluble in water, which can make it difficult to use in aqueous solutions. Additionally, N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide has a low solubility in organic solvents, which can make it difficult to use in organic solvents.

Future Directions

The potential applications of N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide in scientific research are numerous. N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide could be used in the synthesis of pharmaceuticals, as well as other small molecules. Additionally, N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide could be used as a ligand in the synthesis of metal complexes. N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide could also be used to study its biochemical and physiological effects, such as its antioxidant activity and its anti-inflammatory and anti-tumor effects. Finally, N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide could be used to study its potential applications in drug delivery systems.

Synthesis Methods

N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide can be synthesized through a variety of methods. One method involves reacting p-ethoxyphenylacetonitrile with dimethoxymethane in the presence of sodium hydroxide. This reaction yields N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide as a white solid. Another method involves the reaction of p-ethoxyphenylacetonitrile with dimethylsulfoxide in the presence of sodium hydroxide. This reaction yields N-(2,2-dimethoxyethyl)-N'-(4-ethoxyphenyl)ethanediamide as a yellow-green solid.